Cas no 219739-62-5 (2,4-dichloro-1-(nitromethyl)benzene)

• Product Name: 2,4-dichloro-1-(nitromethyl)benzene
• CAS No: 219739-62-5
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• CID: 6227800
• PubChem ID: 10845924
• Update Time: 2025-10-29

2,4-dichloro-1-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-1-(nitromethyl)benzene
• SCHEMBL3864396
• EN300-1984670
• 219739-62-5

• Inchi： 1S/C7H5Cl2NO2/c8-6-2-1-5(4-10(11)12)7(9)3-6/h1-3H,4H2
• InChI Key： UEJLWRCKZHUJMH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 204.9697338g/mol
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 2,4-dichloro-1-(nitromethyl)benzene

Comprehensive Analysis of 2,4-Dichloro-1-(nitromethyl)benzene (CAS No. 219739-62-5)

2,4-Dichloro-1-(nitromethyl)benzene (CAS No. 219739-62-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. Its unique molecular structure, featuring a nitromethyl group and dichloro-substituted benzene ring, enables diverse reactivity patterns, making it valuable for constructing complex molecules. Recent studies highlight its role in cross-coupling reactions and as a precursor for bioactive heterocycles, aligning with the growing demand for sustainable synthetic methodologies.

The compound’s electrophilic properties and nitro group reactivity have sparked interest in green chemistry applications, particularly in catalytic reductions and solvent-free protocols. Researchers are exploring its potential in photocatalysis and C–H functionalization, addressing industry needs for energy-efficient processes. With the rise of AI-driven drug discovery, computational studies on 219739-62-5 have increased, focusing on its molecular docking potential and QSAR modeling relevance.

From a commercial perspective, 2,4-dichloro-1-(nitromethyl)benzene is often discussed alongside high-value intermediates like nitroaromatics and halogenated benzenes. Suppliers emphasize its high purity grades (>98%) for R&D applications, while patents highlight its utility in electronic materials and liquid crystal formulations. Environmental considerations have led to innovations in its waste minimization during production, resonating with circular economy principles.

Analytical characterization of CAS 219739-62-5 typically involves HPLC-MS, NMR spectroscopy, and X-ray crystallography, with spectral libraries increasingly incorporating machine learning for faster identification. Safety protocols focus on non-hazardous handling alternatives, reflecting regulatory shifts toward Safer-by-Design chemicals. The compound’s stability under ambient storage conditions makes it preferable for logistical efficiency.

Emerging trends link nitromethyl derivatives like this compound to CO2 capture technologies and polymeric adsorbents, areas gaining traction in climate-related research. Its compatibility with flow chemistry systems also positions it as a candidate for continuous manufacturing – a key Industry 4.0 focus. Future directions may explore its biocatalytic transformations to meet bio-based chemical demands.